Cas no 1383579-87-0 (3-Methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride)

• Product Name: 3-Methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride
• CAS No: 1383579-87-0
• MF: C₉H₈ClNO₄S
• MW: 261.682120323181
• MDL: MFCD23144043
• CID: 4672964
• PubChem ID: 71757692
• Update Time: 2025-10-05

3-Methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride
• 3-Methyl-2-oxo-3,4-dihydro-2H-benzo-[e][1,3]oxazine-6-sulfonyl chloride
• 3-Methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride

• MDL： MFCD23144043
• Inchi： 1S/C9H8ClNO4S/c1-11-5-6-4-7(16(10,13)14)2-3-8(6)15-9(11)12/h2-4H,5H2,1H3
• InChI Key： KWWOYMZGHAYEAJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)CN(C)C(=O)O2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 391
• Topological Polar Surface Area: 72.1

Additional information on 3-Methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride

Research Briefing on 3-Methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride (CAS: 1383579-87-0)

The compound 3-Methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride (CAS: 1383579-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and drug discovery. Its unique structural features, including the benzoxazine core and sulfonyl chloride moiety, make it a versatile building block for the development of novel therapeutic agents.

Recent studies have focused on the synthetic applications and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of potent protease inhibitors. The sulfonyl chloride group enables efficient conjugation with amines and other nucleophiles, facilitating the rapid generation of diverse compound libraries for high-throughput screening. Researchers have successfully utilized this compound to develop inhibitors targeting thrombin and factor Xa, which are critical in anticoagulant therapy.

In addition to its synthetic utility, 3-Methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride has been investigated for its direct biological effects. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to modulate inflammatory pathways by selectively inhibiting cyclooxygenase-2 (COX-2). This finding suggests potential applications in the development of anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies revealed that the benzoxazine ring system interacts with key amino acid residues in the active sites of target enzymes, while the sulfonyl chloride group forms covalent bonds with nucleophilic serine or cysteine residues. This dual mode of interaction contributes to the high potency and selectivity observed in biochemical assays.

Recent advances in process chemistry have also improved the scalability of 3-Methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride production. A 2024 patent application described an optimized synthetic route that reduces the use of hazardous reagents and improves overall yield. These developments are crucial for meeting the growing demand for this intermediate in pharmaceutical manufacturing.

Future research directions include exploring the compound's potential in targeted drug delivery systems and its application in the development of covalent inhibitors for challenging therapeutic targets. The unique reactivity profile of 3-Methyl-2-oxo-3,4-dihydro-2H-1,3-benzoxazine-6-sulfonyl chloride continues to make it a valuable tool in medicinal chemistry, with promising prospects for the discovery of new therapeutic agents.